Cas no 672-10-6 (N~2~,N~2~-diethyl-N-(5-ethyl-2-methylphenyl)glycinamide)

N~2~,N~2~-diethyl-N-(5-ethyl-2-methylphenyl)glycinamide structure
672-10-6 structure
Product Name:N~2~,N~2~-diethyl-N-(5-ethyl-2-methylphenyl)glycinamide
CAS No:672-10-6
MF:C15H24N2O
MW:248.363863945007
CID:1715813
PubChem ID:12645
Update Time:2025-04-21

N~2~,N~2~-diethyl-N-(5-ethyl-2-methylphenyl)glycinamide Chemical and Physical Properties

Names and Identifiers

    • N~2~,N~2~-diethyl-N-(5-ethyl-2-methylphenyl)glycinamide
    • 2-(diethylamino)-N-(5-ethyl-2-methylphenyl)acetamide
    • 2,8-DIAZA-SPIRO[4.5]DECANE-2,3,8-TRICARBOXYLIC ACID 8-TERT-BUTYL ESTER 2-(9H-FLUOREN-9-YLMETHYL)ESTER
    • ACETAMIDE, 2-(DIETHYLAMINO)-N-(5-ETHYL-2-METHYLPHENYL)-
    • o-ACETOTOLUIDIDE, 2-(DIETHYLAMINO)-5'-ETHYL-
    • 2-(Diethylamino)-5'-ethyl-2'-methylacetanilide
    • BRN 2696100
    • alpha-Diaethylamino-3-aethyl-6-methyl-acetanilid [German]
    • DTXSID20217476
    • 672-10-6
    • alpha-Diaethylamino-3-aethyl-6-methyl-acetanilid
    • Inchi: 1S/C15H24N2O/c1-5-13-9-8-12(4)14(10-13)16-15(18)11-17(6-2)7-3/h8-10H,5-7,11H2,1-4H3,(H,16,18)
    • InChI Key: PJKWDXKXNIZWSI-UHFFFAOYSA-N
    • SMILES: O=C(CN(CC)CC)NC1C=C(C=CC=1C)CC

Computed Properties

  • Exact Mass: 248.189
  • Monoisotopic Mass: 248.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • Density: 1.014
  • Boiling Point: 376.7°C at 760 mmHg
  • Flash Point: 181.6°C
  • Refractive Index: 1.542
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